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Compound of Interest

Compound Name: Sandoz 58-035

Cat. No.: B1196694 Get Quote

Technical Support Center: Sandoz 58-035
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the long-term stability of Sandoz 58-035 stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Sandoz 58-035 stock solutions?

A1: The recommended solvent for preparing Sandoz 58-035 stock solutions is Dimethyl

Sulfoxide (DMSO).[1][2][3]

Q2: How should I store Sandoz 58-035 powder?

A2: Sandoz 58-035 powder is stable under recommended storage conditions.[1][4] For long-

term storage, it is recommended to store the powder at -20°C for up to 3 years or at 4°C for up

to 2 years.[4] Other suppliers recommend storage at 2-8°C.[3][5]

Q3: What are the recommended storage conditions for Sandoz 58-035 stock solutions?

A3: For Sandoz 58-035 stock solutions, it is recommended to store them at -80°C for up to 6

months or at -20°C for up to 1 month.[2][4][6] Once a solution is prepared, it should be stored in

separate aliquots to avoid repeated freeze-thaw cycles.[2]

Q4: Can I store Sandoz 58-035 stock solutions at room temperature?
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A4: Shipping at room temperature is acceptable for short periods (less than 2 weeks).[4]

However, for long-term stability, it is crucial to adhere to the recommended storage

temperatures of -20°C or -80°C.

Q5: What should I do if I observe precipitation in my Sandoz 58-035 stock solution after

thawing?

A5: If you observe precipitation, you can warm the tube to 37°C and sonicate it in an ultrasonic

bath for a short period to help redissolve the compound.[2] To avoid this, ensure the stock

solution is prepared at an appropriate concentration according to the solubility information. The

solubility in DMSO is 16 mg/mL (34.35 mM), and may require ultrasonic warming to fully

dissolve.[2]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Degradation of Sandoz 58-035

stock solution due to improper

storage.

Prepare fresh stock solutions

from powder. Ensure proper

storage conditions (-20°C for

up to 1 month, -80°C for up to

6 months) and aliquot to avoid

freeze-thaw cycles.[2][4][6]

Precipitate formation in stock

solution

The solution may be

supersaturated or has been

stored improperly.

Warm the solution to 37°C and

use an ultrasonic bath to aid

dissolution.[2] Consider

preparing a fresh, less

concentrated stock solution if

the issue persists.

Low inhibitory activity observed

Incorrect concentration of the

working solution or degraded

stock solution.

Verify the dilution calculations

and the concentration of the

stock solution. Use a fresh

aliquot of the stock solution or

prepare a new one.

Data on Storage and Stability
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The following tables summarize the recommended storage conditions for Sandoz 58-035.

Table 1: Storage of Sandoz 58-035 Powder

Storage Temperature Duration Source

-20°C 3 years [4]

4°C 2 years [4]

2-8°C Not specified [3][5]

Table 2: Storage of Sandoz 58-035 Stock Solutions

Storage Temperature Duration Source

-80°C 6 months [2][4][6]

-20°C 1 month [2][4][6]

Experimental Protocols
Protocol 1: Preparation of Sandoz 58-035 Stock Solution

Materials:

Sandoz 58-035 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile polypropylene tubes

Vortex mixer

Ultrasonic bath

Procedure:

1. Equilibrate the Sandoz 58-035 powder to room temperature before opening the vial.
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2. Based on the desired stock concentration and the molecular weight of Sandoz 58-035
(465.79 g/mol ), calculate the required mass of the powder.[2]

3. Add the appropriate volume of DMSO to the vial containing the Sandoz 58-035 powder.

4. Vortex the solution until the powder is fully dissolved.

5. If necessary, warm the solution to 37°C and sonicate in an ultrasonic bath to ensure

complete dissolution.[2]

6. Aliquot the stock solution into smaller volumes in sterile polypropylene tubes to minimize

freeze-thaw cycles.

7. Store the aliquots at -20°C or -80°C as recommended.

Visualizations
Mechanism of Action of Sandoz 58-035

Sandoz 58-035 is a competitive inhibitor of Acyl-CoA:cholesterol acyltransferase (ACAT), also

known as sterol O-acyltransferase (SOAT).[2][6][7] ACAT is an intracellular enzyme responsible

for the esterification of cholesterol into cholesteryl esters, which are then stored in lipid

droplets. By inhibiting ACAT, Sandoz 58-035 blocks this process, leading to a decrease in the

accumulation of cholesteryl esters.[8]

Cell

Free Cholesterol

ACAT (SOAT)Acyl-CoA Cholesteryl EstersEsterification Lipid DropletStorage

Sandoz 58-035 Inhibition
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Click to download full resolution via product page

Caption: Sandoz 58-035 inhibits ACAT, blocking cholesterol esterification.

Experimental Workflow for Preparing Stock Solutions

The following diagram illustrates the recommended workflow for preparing stable Sandoz 58-
035 stock solutions for use in experiments.

Start: Sandoz 58-035 Powder

Weigh Powder

Add DMSO

Dissolve (Vortex/Sonicate/Warm)

Aliquot into smaller volumes

Store at -20°C or -80°C

Use in Experiment

Click to download full resolution via product page
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Caption: Workflow for preparing and storing Sandoz 58-035 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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